3-Fluoro-4-(furan-2-yl)benzoic acid, 95%

• IUPAC Name: 3-fluoro-4-(furan-2-yl)benzoic acid
• InChI: InChI=1S/C11H7FO3/c12-9-6-7(11(13)14)3-4-8(9)10-2-1-5-15-10/h1-6H,(H,13,14)
• InChI Key: GLXCUOXLIAAWTP-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=C(C=C(C=C2)C(=O)O)F
• Molecular Formula: C11H7FO3
• DSSTOX Substance ID: DTXSID10688510
• Molecular Weight: 206.17 g/mol
• CAS RN: 1261975-22-7

Description

3-Fluoro-4-(furan-2-yl)benzoic acid (3F4FBA) is a synthetic organic compound that is widely used in the laboratory for a variety of purposes. It is a colorless solid that is soluble in polar solvents such as water and alcohols. 3F4FBA is a common reagent in synthetic organic chemistry and is used in the synthesis of many compounds. It can be used as a starting material in the synthesis of other compounds such as drugs, polymers, and dyes. It has also been used as a catalyst in organic reactions and as a pharmaceutical intermediate.

Mechanism of Action

3-Fluoro-4-(furan-2-yl)benzoic acid, 95% is an organic compound that can act as an acid or a base depending on its environment. In acidic environments, it acts as an acid and can donate a proton to a nucleophile. In basic environments, it can act as a base and accept a proton from a nucleophile. It can also act as a Lewis acid by forming a coordinate bond with a Lewis base.
Biochemical and Physiological Effects
3-Fluoro-4-(furan-2-yl)benzoic acid, 95% has not been shown to have any significant biochemical or physiological effects in humans or animals. It is not known to be toxic or to have any adverse effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Fluoro-4-(furan-2-yl)benzoic acid, 95% in laboratory experiments is its low cost and availability. It is also a relatively stable compound and can be stored for long periods of time without significant degradation. However, it is also a relatively weak acid and can be easily protonated by stronger acids and bases. This can lead to unwanted side reactions and can limit its usefulness in certain applications.

Future Directions

The future of 3-Fluoro-4-(furan-2-yl)benzoic acid, 95% is promising in a variety of applications. It can be used as a starting material in the synthesis of drugs, polymers, and dyes. It can also be used as a catalyst in organic reactions and as a pharmaceutical intermediate. It can also be used in the synthesis of heterocyclic compounds, such as pyridines and indoles, and in the synthesis of peptides and bioconjugates. In addition, it can be used in the synthesis of other organic compounds and as a reagent in the synthesis of compounds with specific properties. Finally, it could be used in the development of new drug delivery systems and in the development of new pharmaceuticals.

Synthesis Methods

3-Fluoro-4-(furan-2-yl)benzoic acid, 95% can be synthesized by a variety of methods. The most common method is the reaction of furan-2-yl chloride with 3-fluorobenzoic acid. This reaction is usually carried out in an aqueous solution of acetic acid at room temperature. The reaction is complete in a few minutes and yields a white solid. Other methods of synthesis include the reaction of furan-2-yl bromide with 3-fluorobenzoic acid, the reaction of furan-2-yl iodide with 3-fluorobenzoic acid, and the reaction of furan-2-yl acetate with 3-fluorobenzoic acid.

Scientific Research Applications

3-Fluoro-4-(furan-2-yl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of drugs, polymers, and dyes. It is also used as a catalyst in organic reactions and as a pharmaceutical intermediate. It has been used in the synthesis of heterocyclic compounds, such as pyridines and indoles, as well as in the synthesis of other organic compounds. In addition, 3-Fluoro-4-(furan-2-yl)benzoic acid, 95% has been used in the synthesis of peptides and in the synthesis of bioconjugates.